molecular formula C9H11N3O B13381332 2-oxo-N'-phenylpropanehydrazonamide

2-oxo-N'-phenylpropanehydrazonamide

Cat. No.: B13381332
M. Wt: 177.20 g/mol
InChI Key: WFBLARNTYZWANF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-oxo-N'-phenylpropanehydrazonamide is a hydrazonamide derivative characterized by a central propane backbone with an oxo group at position 2 and substituted phenyl groups at the hydrazone nitrogen atoms. Its molecular formula is C₁₅H₁₅N₃O, and it serves as a versatile intermediate in synthesizing heterocyclic compounds, including triazoles, thiazoles, and isoxazoles . The compound is synthesized via condensation of 1-arylhydrazono-1-chloroacetone with 1-naphthylamine in ethanol, catalyzed by triethylamine (TEA), yielding 62% after recrystallization . Its structural flexibility allows for derivatization, enabling applications in medicinal chemistry, particularly in cytotoxic and antibacterial agent development .

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

N'-anilino-2-oxopropanimidamide

InChI

InChI=1S/C9H11N3O/c1-7(13)9(10)12-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H2,10,12)

InChI Key

WFBLARNTYZWANF-UHFFFAOYSA-N

Isomeric SMILES

CC(=O)/C(=N/NC1=CC=CC=C1)/N

Canonical SMILES

CC(=O)C(=NNC1=CC=CC=C1)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-oxo-N’-phenylpropanehydrazonamide typically involves the reaction of phenylhydrazine with an appropriate α-keto acid or its derivative. One common method is the reaction of phenylhydrazine with pyruvic acid under acidic conditions to yield the desired product. The reaction can be represented as follows:

C6H5NHNH2+CH3COCOOHC6H5NHN=CHCOCH3+H2O\text{C}_6\text{H}_5\text{NHNH}_2 + \text{CH}_3\text{COCOOH} \rightarrow \text{C}_6\text{H}_5\text{NHN=CHCOCH}_3 + \text{H}_2\text{O} C6​H5​NHNH2​+CH3​COCOOH→C6​H5​NHN=CHCOCH3​+H2​O

Industrial Production Methods

Industrial production of 2-oxo-N’-phenylpropanehydrazonamide may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-oxo-N’-phenylpropanehydrazonamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

    Substitution: The phenyl group can undergo electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

    Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

    Oxidation: Formation of phenylhydrazone derivatives.

    Reduction: Formation of 2-hydroxy-N’-phenylpropanehydrazonamide.

    Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-oxo-N’-phenylpropanehydrazonamide has several scientific research applications:

    Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

    Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 2-oxo-N’-phenylpropanehydrazonamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or interfering with cellular processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to potential anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

(a) 2-oxo-N-phenylpropanamide
  • Molecular Formula: C₉H₉NO₂
  • Key Differences : Lacks the hydrazone moiety, replaced by a direct amide bond.
  • Properties: Simpler structure with lower molecular weight (163.176 g/mol vs. 253.30 g/mol).
(b) 2-oxo-N'-phenylpropanehydrazonoyl chloride
  • Synthesis : Prepared via chlorination of the parent hydrazonamide.
  • Reactivity: Highly reactive electrophile, used to synthesize aminopyrazole derivatives (e.g., compound 4a) when reacted with 2-cyano-N-(thiazol-2-yl)acetamide .
  • Applications : Key precursor for heterocyclic compounds with antibacterial activity, targeting FabI/FabK enzymes .
(c) 2-oxo-N-phenylpropanehydrazonoyl cyanide
  • Synthesis : Derived from hydrazonamide via cyanide substitution.
  • Applications : Intermediate in synthesizing isoxazole-Schiff base hybrids with antiproliferative activity against lung cancer cells (IC₅₀ values under evaluation) .
(d) N-(Naphthalen-1-yl)-2-oxo-N’-phenylpropanehydrazonamide (2a)
  • Structural Modification : Incorporates a naphthyl group instead of a second phenyl ring.
  • Synthesis : Similar to the parent compound but substitutes 1-naphthylamine for aniline.
  • Activity : Demonstrates cytotoxic effects in cancer cell lines, though specific IC₅₀ data are pending .
(e) Selenium Analogs
  • Synthesis : Generated by reacting hydrazonamide derivatives with Woollins’ reagent (selenium-based).
  • Applications: Potential enhanced bioactivity due to selenium’s redox-active properties; under investigation for antimicrobial and anticancer uses .

Comparative Analysis Table

Compound Name Molecular Formula Synthesis Method Key Properties Biological Activity References
2-oxo-N'-phenylpropanehydrazonamide C₁₅H₁₅N₃O Condensation of chloroacetone with aniline/naphthylamine Melting point: ~160–165°C (est.), high derivatization potential Cytotoxic, antibacterial lead
2-oxo-N-phenylpropanamide C₉H₉NO₂ Direct amidation of phenylamine Lower reactivity, stable crystalline form Synthetic intermediate
2-oxo-N'-phenylpropanehydrazonoyl chloride C₁₅H₁₄ClN₃O Chlorination of parent hydrazonamide Electrophilic, reacts with nucleophiles Precursor for antibacterial agents
2-oxo-N-phenylpropanehydrazonoyl cyanide C₁₅H₁₄N₄O Cyanide substitution High reactivity for cyclization Antiproliferative (lung cancer)
N-(Naphthalen-1-yl) derivative (2a) C₁₉H₁₇N₃O Substitution with 1-naphthylamine Enhanced lipophilicity Cytotoxic (mechanism under study)

Reactivity and Functionalization Trends

  • Hydrazonamides vs. Amides : The N–N bond in hydrazonamides confers greater reactivity, enabling cyclization (e.g., thiazole, triazole formation) compared to simple amides .
  • Substituent Effects: Phenyl vs. Halides/Cyanides: Electrophilic substituents (Cl, CN) enhance utility in heterocyclic synthesis, while selenium analogs introduce redox activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.